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Compound of Interest

Compound Name: Henriol A

Cat. No.: B13391391 Get Quote

A comprehensive search of the scientific literature and chemical databases for information on

"Henriol A" has yielded no results. It is concluded that this compound is either a novel, as-yet-

unpublished discovery, a proprietary substance with restricted data access, or potentially a

misnomer for a related compound.

While no data exists for Henriol A, this guide will provide an in-depth technical overview of the

closely related compound, Henriol B (also known as Chloramultilide D), a dimeric

sesquiterpenoid isolated from the same plant species, Chloranthus spicatus. This information is

intended to serve as a valuable resource for researchers, scientists, and drug development

professionals interested in this class of natural products.

Henriol B (Chloramultilide D): A Technical Overview
Henriol B is a dimeric sesquiterpenoid that has been isolated from the whole plant of

Chloranthus spicatus.[1] Its structure was established through physical data, including 1D and

2D NMR spectroscopy and mass spectrometry.

Molecular and Chemical Data
A summary of the key chemical and physical properties of Henriol B is presented below.
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Property Value Source

Molecular Formula C30H34O10 [1]

Molecular Weight 554.58 g/mol [1]

Compound Class Dimeric Sesquiterpenoid [1]

Natural Source Chloranthus spicatus [1]

Experimental Protocols
The following outlines the general experimental procedures for the isolation and structural

elucidation of Henriol B, as inferred from the primary literature.

Isolation Workflow
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Whole plant of Chloranthus spicatus

Extraction with organic solvents

Solvent-solvent partitioning

Repeated column chromatography (Silica gel, Sephadex LH-20)

Preparative HPLC

Henriol B (Chloramultilide D)

Click to download full resolution via product page

Caption: General workflow for the isolation of Henriol B.

Structure Elucidation

The structure of Henriol B was determined using a combination of spectroscopic techniques:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

1D NMR Spectroscopy (¹H and ¹³C NMR): To identify the types and number of protons and

carbons in the molecule.
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2D NMR Spectroscopy (COSY, HMQC, HMBC): To establish the connectivity between

protons and carbons, and thus deduce the overall molecular structure.

Biological Activity
Preliminary in vitro studies have shown that Henriol B exhibits moderate antifungal activity.[1]

Further research is required to fully elucidate its mechanism of action and potential therapeutic

applications.

Due to the limited publicly available data on Henriol B, detailed signaling pathway diagrams

and extensive quantitative data tables are not available at this time. Researchers are

encouraged to consult the primary literature for more specific details on the experimental

findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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